(S)-Butan-2-amine hydrochloride
Overview
Description
Amine hydrochlorides represent latent forms of a more reactive free base . They are often used in organic synthesis due to their reactivity and stability .
Molecular Structure Analysis
The molecular structure of amine hydrochlorides, like “(S)-Butan-2-amine hydrochloride”, typically consists of a nitrogen atom bonded to hydrogen and/or carbon atoms, with an additional hydrogen chloride component .Chemical Reactions Analysis
Amine hydrochlorides can participate in various chemical reactions due to their reactivity. They can act as bases, nucleophiles, or ligands in different chemical processes .Physical And Chemical Properties Analysis
The physical and chemical properties of amine hydrochlorides can vary widely. They are generally solid at room temperature and highly soluble in water .Scientific Research Applications
Pharmaceutical Drug Development
(S)-Butan-2-amine hydrochloride: plays a significant role in the development of pharmaceutical drugs. Its crystalline form can impact drug properties such as solubility , dissolution rate , stability , hygroscopicity , and toxicity profile . The study of its crystalline behavior is crucial in preformulation research, affecting the pharmacokinetic, pharmacodynamic, and safety properties of the formulation .
Crystal Growth and Chirality
The compound is used in the study of crystal polymorphism and solid-state characterization techniques. Differentiating between crystalline and amorphous forms, identifying distinct solid forms of crystals, and defining the crystalline structure are some of its applications, commonly used in the pharmaceutical field .
Green Chemistry
In the context of green chemistry, (S)-Butan-2-amine hydrochloride may be involved in the formation of deep eutectic solvents (DESs) . These solvents are used for their ability to dissolve metal oxides and insoluble drugs, offering a more environmentally friendly alternative to traditional organic solvents .
Drug Delivery Systems
The compound’s solubility properties make it valuable in drug delivery systems. It can be used to increase drug solubility, which is a critical factor in the oral absorption mechanism of drugs, requiring adequate solubility and stability values in the gastrointestinal tract .
Trace Metal Determination
(S)-Butan-2-amine hydrochloride: may be used in trace metal determination. Its involvement in DESs can effectively extract and perform pre-concentration of metals, which is essential for accurate trace metal analysis .
Nanomaterial Synthesis
The compound has potential applications in nanomaterial synthesis. As part of DESs, it can contribute to the synthesis of new nanomaterials, which are increasingly important in various fields of science and technology .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2S)-butan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11N.ClH/c1-3-4(2)5;/h4H,3,5H2,1-2H3;1H/t4-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VBPUICBFVUTJSE-WCCKRBBISA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50585034 |
Source
|
| Record name | (2S)-Butan-2-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50585034 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
109.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-Butan-2-amine hydrochloride | |
CAS RN |
31519-50-3 |
Source
|
| Record name | (2S)-Butan-2-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50585034 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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